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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B3151290 Get Quote

Introduction

Acid Yellow 199, a monoazo dye, finds application in various industrial and research settings.

A comprehensive understanding of its solubility in different solvent systems is crucial for its

effective utilization, formulation, and in studies related to its biological and environmental

interactions. This technical guide provides a detailed overview of the known solubility of Acid
Yellow 199 and presents a standardized experimental protocol for determining its solubility in

aqueous and organic solvents. This document is intended for researchers, scientists, and

professionals in drug development who require precise and reproducible solubility data.

Core Properties of Acid Yellow 199
Property Value

CAS Number 70865-20-2[1][2][3][4][5]

Molecular Formula C₁₉H₁₅N₄NaO₆S

Molecular Weight 450.40 g/mol

Appearance Orange powder

Synonyms C.I. Acid Yellow 199, Nylosan Yellow E-4RL
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Quantitative solubility data for Acid Yellow 199 in a wide range of solvents is not extensively

documented in publicly available literature. However, the existing data and qualitative

descriptions provide a foundational understanding.

Quantitative Solubility Data

The table below summarizes the available quantitative solubility data for Acid Yellow 199.

Solvent Solubility Temperature

Water 900 mg/L 20°C

Qualitative Solubility Information

Several sources confirm that Acid Yellow 199 is soluble in water. For organic solvents, it is

suggested that it may be soluble in Dimethyl Sulfoxide (DMSO), and potentially in other polar

solvents like Ethanol or Dimethylformamide (DMF). The solubility in non-polar organic solvents

is expected to be limited. As with similar sulfonic acid dyes, the solubility of Acid Yellow 199
may be influenced by the pH and temperature of the medium.

Experimental Protocol for Solubility Determination
The following protocol outlines a reliable method for determining the equilibrium solubility of

Acid Yellow 199 in a solvent of interest, adapting the widely used shake-flask method. This

methodology can be followed by either gravimetric or spectrophotometric analysis.

Objective: To determine the saturation solubility of Acid Yellow 199 in a specific solvent at a

controlled temperature.

Materials:

Acid Yellow 199 powder

Solvent of choice (e.g., water, phosphate buffer, DMSO, ethanol)

Analytical balance
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Glass vials with screw caps

Orbital shaker or incubator with temperature control

Syringe and syringe filters (e.g., 0.45 µm)

Volumetric flasks

Pipettes

(For Gravimetric Analysis) Drying oven, desiccator

(For UV-Vis Analysis) UV-Vis spectrophotometer, cuvettes

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Acid Yellow 199 powder to a glass vial. An excess is confirmed

by the presence of undissolved solid at the end of the equilibration period.

Accurately add a known volume of the chosen solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Place the vial in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and

agitation speed (e.g., 100-150 rpm).

Allow the mixture to equilibrate for a sufficient duration (a preliminary test can determine

the time to reach equilibrium, but 24-48 hours is typical).

Sample Collection:

After equilibration, cease agitation and allow the vials to stand undisturbed for at least 2

hours for the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.
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Immediately attach a 0.45 µm syringe filter and dispense the clear, saturated solution into

a clean, pre-weighed volumetric flask (for gravimetric analysis) or a clean volumetric flask

for dilution (for UV-Vis analysis).

Quantification:

Method A: Gravimetric Analysis

Record the exact volume of the filtered saturated solution collected.

Place the volumetric flask containing the solution in a drying oven at a temperature

sufficient to evaporate the solvent without degrading the dye. A vacuum oven is

recommended for organic solvents.

Once the solvent has completely evaporated, cool the flask to room temperature in a

desiccator.

Weigh the flask containing the dried dye residue on an analytical balance. Repeat the

drying and weighing cycles until a constant weight is achieved.

Calculate the solubility using the formula: Solubility (g/L) = (Mass of dried dye (g)) /

(Volume of filtered solution (L))

Method B: UV-Vis Spectrophotometry

Create a Calibration Curve: Prepare a series of standard solutions of Acid Yellow 199
of known concentrations in the solvent of interest. Measure the absorbance of each

standard at the wavelength of maximum absorbance (λmax). Plot absorbance versus

concentration to generate a calibration curve.

Analyze the Sample: Accurately dilute the filtered saturated solution with the solvent to

ensure the absorbance falls within the linear range of the calibration curve.

Measure the absorbance of the diluted sample at λmax.

Use the calibration curve to determine the concentration of the diluted sample.
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Calculate the solubility of the original saturated solution, accounting for the dilution

factor.

Safety Precautions:

Always consult the Safety Data Sheet (SDS) for Acid Yellow 199 and the chosen solvents

before commencing work.

Perform experiments in a well-ventilated area or a fume hood, especially when working with

volatile organic solvents.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of Acid Yellow 199.
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Workflow for Determining Acid Yellow 199 Solubility

1. Preparation of Saturated Solution

2. Sample Collection

3. Quantification

Method A: Gravimetric Method B: UV-Vis

Add excess Acid Yellow 199
to solvent in a vial

Equilibrate on orbital shaker
(e.g., 24-48h at constant T)

Settle undissolved solid

Withdraw supernatant
with a syringe

Filter through 0.45 µm
syringe filter

Collect known volume of
clear filtrate

Evaporate solvent
to dryness

Dilute filtrate to known
volume

Weigh dried residue
to constant weight

Calculate Solubility (g/L)

Measure absorbance at λmax

Calculate concentration from
calibration curve

Calculate Solubility (g/L)

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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